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Compound of Interest

Compound Name: Methylparaben sodium

Cat. No.: B1260453

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methylparaben sodium, a widely
used preservative in the pharmaceutical, cosmetic, and food industries. This document details
its core physicochemical properties, analytical methodologies, and key safety data to support
research and development activities.

Introduction

Methylparaben sodium is the sodium salt of methylparaben, an ester of p-hydroxybenzoic
acid.[1] Its chemical formula is CsH7NaOs.[1] The primary function of methylparaben sodium
is as an antimicrobial preservative, effective against a broad spectrum of bacteria, yeasts, and
molds, thereby extending the shelf life of various products.[1][2] The sodium salt form offers the
advantage of enhanced water solubility compared to its acid counterpart, methylparaben,
making it particularly suitable for aqueous-based formulations.[1][2] It is found in a wide range
of products, including pharmaceuticals, shampoos, lotions, and some food items where it is
designated by the E number E219.[1]

Physicochemical Properties

Methylparaben sodium is a white to off-white, odorless, and hygroscopic crystalline powder.
[1][3] Its key quantitative properties are summarized in the table below for easy reference.
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Property Value References
Sodium 4-

IUPAC Name _ [4]
(methoxycarbonyl)phenoxide
Sodium methyl p-

Synonyms [5]
hydroxybenzoate, E219

CAS Number 5026-62-0 516171

Molecular Formula CsH7NaOs [1107]

Molecular Weight 174.13 g/mol [LI[31[5107118]
White to off-white crystalline

Appearance [1]
powder
Freely soluble in water;

N Sparingly soluble in ethanol,

Solubility ) ) o [11[2]
Practically insoluble in fixed
oils
9.7 - 10.3 (0.1% aqueous

pH : [3]
solution)
The precipitate formed upon

Melting Point acidification melts at 125 °C to [3]

128 °C

Analytical Methodologies

The quantification and identification of methylparaben sodium in various formulations are

crucial for quality control and regulatory compliance. Several analytical techniques are

employed, with High-Performance Liquid Chromatography (HPLC) being one of the most

prevalent.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used method for the simultaneous determination of

methylparaben sodium and other parabens in pharmaceutical and cosmetic products.[9][10]

[11]
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e Principle: Reversed-phase HPLC is typically used, where a nonpolar stationary phase (e.qg.,
C18) is paired with a polar mobile phase. The separation is based on the differential
partitioning of the analytes between the two phases.

o Stationary Phase: A common choice is an octadecylsilane (C18) column.[9][10]

» Mobile Phase: A mixture of an aqueous buffer (e.g., acetate buffer at pH 4.0-4.4) and an
organic solvent like methanol or acetonitrile is often used in an isocratic elution mode.[9][11]
For instance, a mobile phase could consist of an acetate buffer (pH 4) and methanol in an
18:82 ratio.[9]

o Detection: UV detection is typically set at a wavelength of 254 nm, where parabens exhibit
strong absorbance.[9]

o Quantification: The concentration of methylparaben sodium is determined by comparing
the peak area of the sample to that of a standard solution of known concentration. The
method should be validated for linearity, accuracy, and precision.[10]

Ultraviolet (UV) Spectroscopy

Direct UV spectroscopy can be a simpler and faster method for the analysis of methylparaben
sodium.[12]

e Principle: This method relies on the inherent UV absorbance of the methylparaben sodium
molecule and follows the Beer-Lambert law.

e Procedure: A sample solution is prepared in a suitable solvent (e.g., water), and its
absorbance is measured at the wavelength of maximum absorption.

» Validation: The method's linearity should be established within a specific concentration
range. For methylparaben sodium, a linear relationship has been observed in the range of
1-110 pg/ml.[12] Key validation parameters include the Limit of Detection (LOD) and Limit of
Quantitation (LOQ), which have been reported as 0.8259 pg/ml and 2.5027 pug/ml,
respectively.[12]

Identification Tests

Pharmacopoeial methods often include specific identification tests.
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« Infrared (IR) Spectroscopy: The IR absorption spectrum of a sample can be compared to that
of a reference standard for confirmation of identity.[13]

e Melting Point Determination: After acidifying an aqueous solution of methylparaben
sodium, the resulting methylparaben precipitate can be filtered, dried, and its melting point
determined, which should fall within the official range (125-128 °C).[3][13]

e Reaction of Sodium: Chemical tests can be performed to confirm the presence of sodium
ions, such as the formation of a yellow, crystalline precipitate with magnesium uranyl acetate
solution.[13]

Experimental Workflow: HPLC Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of
methylparaben sodium in a topical formulation using HPLC.

Click to download full resolution via product page

Caption: General workflow for HPLC quantification of methylparaben sodium.

Safety and Toxicological Profile

Methylparaben sodium is considered to have low acute toxicity.[1] It is rapidly absorbed,
hydrolyzed to para-hydroxybenzoic acid, and excreted in the urine with no evidence of
accumulation.[14] The U.S. Food and Drug Administration (FDA) lists methylparaben as
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generally recognized as safe (GRAS) for food and drug use at concentrations not exceeding
0.1%.[1]

Toxicity Data

Species Route Value References
Type
Acute Oral
o Rat Oral > 2000 mg/kg [15]
Toxicity (LDso)
Acute Dermal
o Rat Dermal > 2000 mg/kg [1]
Toxicity (LDso)
Acute Dermal
Mouse Dermal 1200 mg/kg [15]

Toxicity (LDso)

] o No evidence of
Carcinogenicity Rat, Mouse Oral ) . [1]
carcinogenicity

o ) May cause
Skin Irritation - Topical T [15]
irritation

o Causes serious
Eye Irritation - - o [3]
eye irritation

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that parabens, including
methylparaben sodium, are safe for use in cosmetics at concentrations up to a total of 0.8%
when multiple parabens are used.[1][3] While concerns have been raised about potential
endocrine-disrupting effects, regulatory bodies have generally found them safe at current
usage levels, noting that their estrogenic activity is significantly weaker than that of
endogenous estradiol.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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